Cas no 1805314-01-5 (2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine
• CAS No: 1805314-01-5
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4918925
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H4F3NO/c7-3-1-4(6(8)9)10-5(11)2-3/h1-2,6H,(H,10,11)
• InChI Key： XXKOHKAVURLLMH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(N1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine

2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine: A Comprehensive Overview

2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine, with the CAS number 1805314-01-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 2-position, a fluoro group at the 4-position, and a hydroxyl group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical and biological applications.

The synthesis of 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and fluorination techniques to construct this compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields and purity.

One of the most promising applications of 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a scaffold for designing novel drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, its ability to act as a ligand for metalloenzymes has been explored in enzyme inhibition assays, demonstrating its potential in drug discovery.

In addition to its pharmacological applications, 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated systems to enhance their charge transport properties, paving the way for next-generation electronic devices.

The environmental impact of 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine has also been a topic of interest. Studies on its biodegradation and toxicity profiles have provided insights into its safety for industrial and medical applications. Researchers have emphasized the importance of sustainable practices in handling this compound to minimize its ecological footprint.

In conclusion, 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine, with its CAS number 1805314-01-5, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific and technological frontiers.